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Compound of Interest

Compound Name:
2-Amino-4,6-dichloropyrimidine-

13C2

Cat. No.: B584103 Get Quote

Technical Guide: 2-Amino-4,6-
dichloropyrimidine-¹³C₂
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-4,6-dichloropyrimidine-¹³C₂, a

labeled variant of a crucial building block in pharmaceutical and agrochemical research. This

document compiles essential data, including its Chemical Abstracts Service (CAS) number,

chemical structure, and physical and chemical properties. Furthermore, it details an

experimental protocol for the synthesis of the unlabeled analogue, which serves as a

foundational method for its isotopically labeled counterpart.

Core Compound Information
CAS Number: 1346605-11-5[1]

Chemical Structure:

The structure of 2-Amino-4,6-dichloropyrimidine-¹³C₂ features a pyrimidine ring with two

chlorine atoms at positions 4 and 6, and an amino group at position 2. The isotopic labeling is

at two of the carbon atoms within the pyrimidine ring.

Molecular Formula: C₂¹³C₂H₃Cl₂N₃[1]
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Molecular Weight: 165.98 g/mol [1]

Quantitative Data Summary
The following tables summarize the key quantitative data for the unlabeled 2-Amino-4,6-

dichloropyrimidine (CAS: 56-05-3), which are expected to be comparable for the ¹³C₂ labeled

version.

Table 1: Physical Properties

Property Value Source

Melting Point 219-222 °C [2][3]

Boiling Point 219-222 °C [2]

Appearance
White to light yellow crystalline

powder
[4]

Solubility
Insoluble in water; Soluble in

acetone, ethanol
[2][4]

Table 2: Chemical and Safety Information

Property Value Source

Molecular Formula C₄H₃Cl₂N₃ [5]

Molecular Weight 163.99 g/mol [5]

pKa 0.14 ± 0.10 (Predicted) [2]

Hazard Classifications
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3

Signal Word Warning

Experimental Protocols
Synthesis of 2-Amino-4,6-dichloropyrimidine
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The following protocol is adapted from a patented method for the synthesis of the unlabeled 2-

Amino-4,6-dichloropyrimidine and provides a robust framework for its production.[6]

Materials:

2-amino-4,6-dihydroxypyrimidine

Phosphorus oxychloride (POCl₃)

N,N-dimethylaniline

Procedure:

In a 4-neck 1000 mL round-bottom flask equipped with a stirrer, heating mantle, condenser,

and an addition funnel, charge 556.8 g (3.63 mol) of phosphorus oxychloride and 131.2 g

(1.03 mol) of 2-amino-4,6-dihydroxypyrimidine.[6]

Heat the mixture to 55-60 °C.

Add N,N-dimethylaniline (229.4 g, 2.10 mol) over 3 hours while maintaining the reaction

temperature between 60-70 °C.[6]

After the addition is complete, stir the reaction mixture for an additional hour.[6]

In a separate reaction vessel equipped with a cooling jacket and a stirrer, place 1.08 L of

water.

Pump the reaction mixture from the first reactor into the second reaction vessel containing

water.

The resulting suspension is then cooled to 15-20 °C, filtered, and washed with water.

The collected crystals are air-dried to yield the final product.

This process has been reported to yield the product in high purity (99.2% assay) and a yield of

86%.[6]
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Chemical Structure of 2-Amino-4,6-dichloropyrimidine-
¹³C₂
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Caption: Chemical structure of 2-Amino-4,6-dichloropyrimidine-¹³C₂.

Synthetic Workflow for 2-Amino-4,6-dichloropyrimidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b584103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge Reactor with
2-amino-4,6-dihydroxypyrimidine

and POCl₃

Heat Mixture
to 55-60 °C

Add N,N-dimethylaniline
(60-70 °C, 3h)

Stir for 1 hour

Quench Reaction
Mixture in Water

Cool Suspension
to 15-20 °C

Filter and Wash
with Water

Air Dry Product

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Amino-4,6-dichloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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